Cas no 2229347-25-3 (methyl 3-carbamimidoyl-4-methoxybenzoate)

• Product Name: methyl 3-carbamimidoyl-4-methoxybenzoate
• CAS No: 2229347-25-3
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6290884
• PubChem ID: 77519352
• Update Time: 2025-08-05

methyl 3-carbamimidoyl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-carbamimidoyl-4-methoxybenzoate
• 2229347-25-3
• EN300-1769006

• Inchi： 1S/C10H12N2O3/c1-14-8-4-3-6(10(13)15-2)5-7(8)9(11)12/h3-5H,1-2H3,(H3,11,12)
• InChI Key： WMWXJXFWNOWKKD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1C(=N)N

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.4Ų

Additional information on methyl 3-carbamimidoyl-4-methoxybenzoate

Methyl 3-Carbamimidoyl-4-Methoxybenzoate (CAS No. 2229347-25-3): An Overview of Its Structure, Properties, and Applications

Methyl 3-carbamimidoyl-4-methoxybenzoate (CAS No. 2229347-25-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its aromatic ring system, a methoxy group at the para position, and a carbamimidoyl group at the meta position, which collectively contribute to its distinct chemical properties and reactivity.

The molecular formula of methyl 3-carbamimidoyl-4-methoxybenzoate is C₁₀H₁₁N₃O₃, and its molecular weight is approximately 217.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 4-methoxybenzoic acid and methylamine. The synthesis process involves the formation of the ester linkage and the subsequent introduction of the carbamimidoyl group, which can be achieved through various methodologies, including coupling reactions and amidation processes.

One of the key features of methyl 3-carbamimidoyl-4-methoxybenzoate is its solubility profile. It exhibits moderate solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for use in solution-based reactions and formulations. However, its solubility in water is limited, which can be advantageous in certain applications where controlled release or stability in aqueous environments is desired.

In terms of physical properties, methyl 3-carbamimidoyl-4-methoxybenzoate is a white to off-white crystalline solid at room temperature. It has a melting point ranging from 150°C to 155°C, which can vary slightly depending on the purity and crystallinity of the sample. The compound is stable under normal storage conditions but should be protected from moisture and high temperatures to prevent degradation.

The chemical reactivity of methyl 3-carbamimidoyl-4-methoxybenzoate is influenced by the presence of the carbamimidoyl group, which can participate in various chemical transformations. For instance, it can undergo nucleophilic substitution reactions at the carbamimidoyl nitrogen atom, leading to the formation of derivatives with different functional groups. Additionally, the methoxy group on the aromatic ring can be selectively deprotected or modified through standard organic chemistry techniques, providing further opportunities for structural diversification.

In the pharmaceutical industry, methyl 3-carbamimidoyl-4-methoxybenzoate has shown promise as a lead compound for drug discovery and development. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been reported to exhibit inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy and antiviral drug development. The compound's ability to modulate these enzymes selectively could make it a valuable tool for developing novel therapeutic agents.

Beyond its pharmaceutical applications, methyl 3-carbamimidoyl-4-methoxybenzoate has also found use in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For instance, it can be incorporated into polymers or used as a building block for supramolecular assemblies, where its aromatic ring and functional groups can contribute to enhanced mechanical strength, thermal stability, and optical properties.

The environmental impact of methyl 3-carbamimidoyl-4-methoxybenzoate is another important consideration. While it is not classified as a hazardous substance under current regulations, responsible handling and disposal practices should be followed to minimize any potential environmental risks. Research into the biodegradability and ecotoxicity of this compound is ongoing, with preliminary results indicating that it degrades relatively quickly under natural conditions.

In conclusion, methyl 3-carbamimidoyl-4-methoxybenzoate (CAS No. 2229347-25-3) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific and industrial fields.